Cas no 1501153-67-8 (Methanone, [3-(3-amino-2,6-difluorobenzoyl)-5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl](2,6-dichlorophenyl)-)

• Product Name: Methanone, [3-(3-amino-2,6-difluorobenzoyl)-5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl](2,6-dichlorophenyl)-
• CAS No: 1501153-67-8
• MF: C₂₁H₁₀BrCl₂F₂N₃O₂
• MW: 525.12980890274
• CID: 4607334
• PubChem ID: 72549401
• Update Time: 2024-11-06

Methanone, [3-(3-amino-2,6-difluorobenzoyl)-5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl](2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(3-amino-2,6-difluorobenzoyl)-5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl](2,6-dichlorophenyl)-
• (3-(3-amino-2,6-difluorobenzoyl)-5-bromo-1H-pyrrolo[2,3-b]pyridin-1-yl)(2,6-dichlorophenyl)methanone
• QMAZRSUPTPGICQ-UHFFFAOYSA-N
• 1501153-67-8
• (3-amino-2,6-difluoro-phenyl)-[5-bromo-1-(2,6-dichlorobenzoyl)pyrrolo[2,3-b]pyridin-3-yl]methanone
• CS-M3556
• SCHEMBL15600560

• Inchi： 1S/C21H10BrCl2F2N3O2/c22-9-6-10-11(19(30)17-14(25)4-5-15(27)18(17)26)8-29(20(10)28-7-9)21(31)16-12(23)2-1-3-13(16)24/h1-8H,27H2
• InChI Key： QMAZRSUPTPGICQ-UHFFFAOYSA-N
• SMILES： C(N1C2=NC=C(Br)C=C2C(C(=O)C2=C(F)C=CC(N)=C2F)=C1)(C1=C(Cl)C=CC=C1Cl)=O

Computed Properties

• Exact Mass: 522.93015g/mol
• Monoisotopic Mass: 522.93015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 78Ų